Cas no 144219-74-9 (Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)-)

Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)-, is a brominated aromatic ketone derivative featuring a hydroxyl and methyl substituent on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its reactive α-bromo ketone moiety, which facilitates nucleophilic substitution and coupling reactions. The presence of the hydroxyl group enhances its utility as a precursor for heterocyclic synthesis and functional group transformations. Its structural features make it suitable for applications in pharmaceutical intermediates and fine chemical synthesis. The compound's stability under controlled conditions and well-defined reactivity profile contribute to its reproducibility in laboratory and industrial settings.
Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- structure
144219-74-9 structure
Product Name:Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)-
CAS No:144219-74-9
MF:C9H9BrO2
MW:229.070562124252
CID:2777242
PubChem ID:10998770
Update Time:2025-06-15

Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL7942570
    • DTXSID30451324
    • DTXCID20402143
    • Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)-
    • 144219-74-9
    • Inchi: 1S/C9H9BrO2/c1-6-2-3-7(8(11)4-6)9(12)5-10/h2-4,11H,5H2,1H3
    • InChI Key: QFYVUWGLYSJKLS-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC(C)=CC=1O)=O

Computed Properties

  • Exact Mass: 227.97859Da
  • Monoisotopic Mass: 227.97859Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų

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Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- Related Literature

Additional information on Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)-

Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- (CAS No. 144219-74-9): A Comprehensive Overview of Its Applications and Recent Research

Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)-, identified by its CAS number 144219-74-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a brominated ketone core with a hydroxymethylphenyl substituent, has garnered attention due to its versatile applications in synthetic chemistry and potential therapeutic uses.

The structural uniqueness of Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- lies in its combination of a brominated ketone group and a hydroxymethylphenyl moiety. This configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals. The presence of both bromine and hydroxyl functional groups provides multiple sites for further chemical modification, enabling the creation of a wide range of derivatives with tailored properties.

In recent years, there has been growing interest in the applications of Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- in medicinal chemistry. Researchers have explored its potential as a building block for the synthesis of bioactive compounds. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The bromine atom on the ketone group allows for easy introduction of other functional groups via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular architectures.

Moreover, the hydroxymethylphenyl substituent in Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- contributes to its biological activity. Phenolic compounds are well-known for their antioxidant and anti-inflammatory properties, making this molecule a promising candidate for drug development. Recent research has highlighted its role in the synthesis of compounds that exhibit inhibitory effects on enzymes involved in pain signaling pathways. This has opened up new avenues for exploring its therapeutic potential in managing chronic pain conditions.

The synthesis of Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. One common approach involves the bromination of an appropriate ketone precursor followed by functionalization at the hydroxymethyl position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the hydroxymethylphenyl group with high selectivity and yield. These synthetic strategies underscore the importance of Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- as a key intermediate in pharmaceutical manufacturing.

The chemical properties of this compound also make it valuable in materials science applications. For example, researchers have investigated its use as a monomer in polymer synthesis, where it can contribute to the development of novel materials with enhanced mechanical and thermal properties. The bromine atom serves as a handle for further functionalization via polymerization techniques, allowing for the creation of tailored polymeric materials with specific functionalities.

In conclusion, Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- (CAS No. 144219-74-9) is a multifaceted compound with significant implications in both pharmaceutical and materials science research. Its unique structural features enable diverse applications, from serving as an intermediate in drug synthesis to being a component in advanced material formulations. As research continues to uncover new possibilities for this molecule, its importance is likely to grow further, driving innovation across multiple scientific disciplines.

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